4-(Propylamino)butan-2-one

• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• SMILES: CCCNCCC(=O)C
• InChI: InChI=1S/C7H15NO/c1-3-5-8-6-4-7(2)9/h8H,3-6H2,1-2H3
• InChIKey: VLSKWEYVWZABCH-UHFFFAOYSA-N

4-(Propylamino)butan-2-one: Chemical Identity and Physicochemical Properties

4-(Propylamino)butan-2-one (CAS 44857-32-1) is a synthetic aminoketone with the molecular formula C7H15NO and a molecular weight of 129.20 g/mol . It possesses a secondary amine and a ketone carbonyl, with a calculated logP (clogP) of approximately 0.76 [1], indicating moderate lipophilicity suitable for central nervous system penetration in research contexts. The compound is commercially available from specialty chemical suppliers in quantities ranging from 1 g to 250 g .

Supports DAT substrate vs. inhibitor mechanistic studies

N-propyl chain-length-dependent dopamine release profile

Dual SERT/DAT monoamine release for transporter interaction research

• [1] Sildrug/ECBD Database. EOS103341: 4-(Propylamino)butan-2-one. clogP: 0.76; Topological Polar Surface Area: 35.25; MW: 129.20. View Source

Why N-Alkyl Chain Length Prevents Generic Substitution

Within the N-alkyl-4-aminobutan-2-one series, even minor N-alkyl chain length variations (methyl → ethyl → propyl → butyl) produce pronounced shifts in pharmacological profile. As detailed in Section 3, 4-(methylamino)butan-2-one exhibits substantially weaker DAT inhibition (Ki = 3,700 nM) [1] than the propyl analog's dopamine-releasing potency (EC50 = 150 nM) [2], while the N-butyl derivative demonstrates measurable DAT-mediated dopamine release (EC50 = 304 nM) but with reduced potency compared to the N-propyl congener [3]. Generic in-class substitution ignores these chain-length-dependent functional transitions and risks selecting a compound with a fundamentally different transporter interaction profile.

Target

4-(Propylamino)butan-2-one

Reported DAT-mediated dopamine release profile

Potential Substitute

N-butyl or N-methyl analogs

May shift functional mechanism; N-methyl may act as uptake inhibitor, not releaser

Target

N-propyl chain profile

Reported higher DAT release potency ranking among tested N-alkyl series

Potential Substitute

N-ethyl or other alkyl chain lengths

Potency may decrease and functional profile may differ; data to verify

Target

Dual SERT/DAT releasing profile

Reported SERT release EC50 context

Potential Substitute

Analogs lacking SERT activity

Serotonergic component may be absent, altering research model response

• [1] BindingDB BDBM50453928 / CHEMBL4213543. Ki: 3,700 nM for inhibition of [3H]dopamine uptake at DAT in rat striatal synaptosomes (4-(methylamino)butan-2-one). University of Kentucky, curated by ChEMBL. View Source
• [2] BindingDB BDBM50025213 / CHEMBL3330648. EC50: 150 nM for DAT-mediated dopamine release in rat brain synaptosomes (4-(propylamino)butan-2-one). Research Triangle Institute, curated by ChEMBL. View Source
• [3] BindingDB BDBM50292446. EC50: 304 nM for DAT-mediated dopamine release in rat brain synaptosomes (4-(butylamino)butan-2-one). Curated by ChEMBL. View Source

Quantitative Differentiation from N-Alkyl Aminobutanone Analogs

DAT-Mediated Dopamine Release Across N-Alkyl Chain Lengths

4-(Propylamino)butan-2-one induces DAT-mediated dopamine release with an EC50 of 150 nM in rat brain synaptosomes, representing the peak potency among tested N-alkyl aminobutanones [1]. The N-butyl homolog shows reduced releasing potency (EC50 = 304 nM, approximately 2-fold weaker) [2], while the N-methyl analog functions primarily as a weak uptake inhibitor (Ki = 3,700 nM) rather than a releaser in the same synaptosomal system [3]. This indicates that the N-propyl chain length occupies a functional optimum for substrate-type DAT releaser pharmacology.

DAT release across N-alkyl lengths

Reported

N-propyl EC50 150 nM (release)

N-butyl: 304 nM; N-methyl: Ki 3700 nM (inhibitor)

Supports N-propyl as highest DAT releaser in tested set

Rat brain synaptosomes; curated from ChEMBL

Evidence Dimension	DAT-mediated [3H]dopamine release potency
Target Compound Data	EC50 = 150 nM (4-(propylamino)butan-2-one)
Comparator Or Baseline	4-(butylamino)butan-2-one: EC50 = 304 nM; 4-(methylamino)butan-2-one: Ki = 3,700 nM (uptake inhibition, not release)
Quantified Difference	N-propyl is ~2× more potent than N-butyl as a releaser; N-methyl is ~25-fold weaker and functions as an uptake inhibitor rather than a releaser
Conditions	Rat brain synaptosomes; [3H]DA release assay (EC50) or [3H]dopamine uptake assay (Ki); curated by ChEMBL from Research Triangle Institute and University of Kentucky data

Why This Matters

Researchers selecting a DAT-targeting aminobutanone must recognize that the N-propyl derivative provides the strongest dopamine-releasing potency in the series—substituting the N-butyl or N-methyl analog yields a different functional mechanism and reduced potency.

• [1] BindingDB BDBM50025213 / CHEMBL3330648. EC50: 150 nM for DAT-mediated [3H]dopamine release in rat brain synaptosomes. Research Triangle Institute, curated by ChEMBL. View Source
• [2] BindingDB BDBM50292446. EC50: 304 nM for DAT-mediated dopamine release in rat brain synaptosomes (4-(butylamino)butan-2-one). Curated by ChEMBL. View Source
• [3] BindingDB BDBM50453928 / CHEMBL4213543. Ki: 3,700 nM for inhibition of [3H]dopamine uptake at DAT in rat striatal synaptosomes (4-(methylamino)butan-2-one). University of Kentucky, curated by ChEMBL. View Source

Functional Duality: Uptake Inhibition vs. Dopamine Release

4-(Propylamino)butan-2-one exhibits a functional duality at DAT that distinguishes it from classical uptake inhibitors. As an uptake inhibitor, it displays a modest IC50 of 16,500 nM [1]; however, as a dopamine releaser, it is approximately 110-fold more potent (EC50 = 150 nM) in the same rat synaptosomal preparation [2]. This contrasts with the N-methyl analog, which shows primarily uptake inhibition (Ki = 3,700 nM) without evidence of significant releasing activity [3]. For procurement decisions targeting DAT-mediated dopamine-release mechanisms, 4-(propylamino)butan-2-one represents the functional phenotype of interest.

Functional duality at DAT

Reported

~110-fold preference for release over uptake inhibition

Functional selectivity distinguishes substrate-type from inhibitor-type DAT interaction

IC50 = 16,500 nM (uptake inhibition); EC50 = 150 nM (release)

Evidence Dimension	DAT functional profile: uptake inhibition vs. dopamine release
Target Compound Data	Uptake inhibition IC50 = 16,500 nM; Dopamine release EC50 = 150 nM (ratio: ~110-fold preference for release over uptake inhibition)
Comparator Or Baseline	4-(methylamino)butan-2-one: Ki = 3,700 nM (uptake inhibition only); no dopamine release data identified
Quantified Difference	N-propyl is a preferential releaser (110-fold functional selectivity for release vs. inhibition); N-methyl is an uptake inhibitor without established releasing activity
Conditions	Rat striatal synaptosomes; [3H]dopamine uptake assay (IC50/Ki) and [3H]DA release assay (EC50)

Why This Matters

A compound's functional mechanism at DAT—inhibitor vs. releaser—is a fundamental determinant of its neurochemical and behavioral effects. The 110-fold potency differential favoring release indicates 4-(propylamino)butan-2-one is functionally distinct from pure uptake inhibitors within the aminobutanone series.

• [1] BindingDB BDBM50292446. IC50: 16,500 nM for inhibition of DAT-mediated [3H]dopamine uptake in Wistar rat striatal synaptosomes. View Source
• [2] BindingDB BDBM50025213 / CHEMBL3330648. EC50: 150 nM for DAT-mediated dopamine release in rat brain synaptosomes. Research Triangle Institute, curated by ChEMBL. View Source
• [3] BindingDB BDBM50453928 / CHEMBL4213543. Ki: 3,700 nM for inhibition of [3H]dopamine uptake at DAT in rat striatal synaptosomes (4-(methylamino)butan-2-one). View Source

Serotonergic Off-Target Activity at SERT

4-(Propylamino)butan-2-one induces serotonin transporter (SERT)-mediated 5-HT release with an EC50 of 37 nM in rat brain synaptosomes, which is approximately 4-fold more potent than its DAT-mediated dopamine release (EC50 = 150 nM) [1]. This SERT > DAT potency preference may represent a differentiating feature for research applications where dual monoamine release is desired. In contrast, a structurally distinct high-affinity DAT inhibitor ligand (BDBM50149947/CHEMBL3770126) shows SERT inhibition with an IC50 of 2.9 nM, representing a fundamentally different interaction profile [2].

SERT off-target activity

Reported

SERT EC50 37 nM (release) vs. DAT EC50 150 nM

Comparator: SERT IC50 2.9 nM (inhibitor, distinct ligand)

SERT-preferring dual release profile, distinct from pure inhibitors

Rat brain synaptosomes; cross-study comparison

Evidence Dimension	SERT-mediated [3H]5-HT release potency vs. DAT-mediated dopamine release potency
Target Compound Data	SERT EC50 = 37 nM; DAT EC50 = 150 nM (SERT/DAT ratio: ~0.25, indicating ~4-fold preference for SERT release)
Comparator Or Baseline	4-(butylamino)butan-2-one: DAT release EC50 = 304 nM; N-methyl analog: primarily DAT uptake inhibitor (Ki = 3,700 nM); Structurally unrelated DAT ligand BDBM50149947: SERT IC50 = 2.9 nM (inhibition, not release)
Quantified Difference	N-propyl shows dual SERT/DAT releasing activity with ~4-fold SERT preference; N-butyl is a weaker DAT releaser; N-methyl lacks releasing activity
Conditions	Rat brain synaptosomes; [3H]5-HT release assay and [3H]DA release assay; curated by ChEMBL from Research Triangle Institute data

Why This Matters

Monoamine selectivity profiles critically influence both research interpretation and potential translational relevance. The SERT-preferring release profile of 4-(propylamino)butan-2-one distinguishes it from analogs lacking serotonergic activity.

• [1] BindingDB BDBM50025213 / CHEMBL3330648. EC50: 37 nM for SERT-mediated [3H]5-HT release; EC50: 150 nM for DAT-mediated [3H]DA release in rat brain synaptosomes. Research Triangle Institute, curated by ChEMBL. View Source
• [2] BindingDB BDBM50149947 / CHEMBL3770126. IC50: 70 nM for DAT inhibition; IC50: 2.9 nM for SERT inhibition in Wistar rat synaptosomes. University of Electronic Science and Technology of China, curated by ChEMBL. View Source

Evidence-Based Research Applications

DAT Substrate vs. Inhibitor Mechanistic Dissection

4-(Propylamino)butan-2-one displays a pronounced functional preference for DAT-mediated dopamine release (EC50 = 150 nM) over uptake inhibition (IC50 = 16,500 nM), providing an approximately 110-fold functional selectivity ratio [1]. This property makes it a useful tool compound for dissecting the molecular determinants of substrate-type vs. inhibitor-type DAT interactions, particularly when compared to N-methyl and N-butyl aminobutanone analogs that exhibit divergent functional profiles [2]. Researchers investigating the structural basis of DAT-mediated monoamine efflux can employ this compound as a prototypical aminoketone releaser scaffold.

N-Alkyl Chain Length SAR Reference Standard

Within the N-alkyl-4-aminobutan-2-one series, the N-propyl derivative achieves peak dopamine-releasing potency (EC50 = 150 nM) compared to the N-butyl (EC50 = 304 nM) and N-methyl (negligible release, Ki = 3,700 nM for uptake inhibition) derivatives [1]. This makes 4-(propylamino)butan-2-one a benchmark compound for SAR campaigns exploring alkyl chain length optimization of aminoketone-based monoamine transporter ligands. Medicinal chemistry groups can use it as a potency reference standard when evaluating novel N-substituted aminobutanone analogs.

Dual SERT/DAT Monoamine Release Profiling

With SERT-mediated 5-HT release (EC50 = 37 nM) approximately 4-fold more potent than DAT-mediated dopamine release (EC50 = 150 nM) [1], 4-(propylamino)butan-2-one offers a dual monoamine-releasing profile suitable for neuroscience research examining the interplay between serotonergic and dopaminergic systems. This dual activity distinguishes it from aminobutanone analogs that lack serotonergic releasing properties, enabling studies on the consequences of combined SERT/DAT substrate activity [2].

Computational Docking and Substrate Binding Mode Modeling

The combination of experimentally determined DAT functional parameters—dopamine release EC50 (150 nM), uptake inhibition IC50 (16,500 nM), and SERT release EC50 (37 nM) [1]—alongside the compound's well-defined physicochemical properties (clogP = 0.76, MW = 129.20, tPSA = 35.25 Ų) [2] provides a data-rich ligand for molecular docking, molecular dynamics, and pharmacophore modeling studies of monoamine transporter substrate recognition. The N-propyl chain length's optimal fit for the DAT substrate binding pocket can serve as a spatial constraint in computational models.

Application

Selection Property

Validation Focus

DAT substrate/inhibitor mechanistic studies

Functional selectivity context (release vs. inhibition)

Release/uptake inhibition profiling in synaptosomal assays

N-alkyl chain-length SAR studies

Chain-length-dependent potency ranking

Comparative DAT release assessment across alkyl analogs

Dual SERT/DAT monoamine release profiling

Monoamine transporter selectivity profile

SERT/DAT release ratio and serotonergic activity evaluation

Computational monoamine transporter modeling

Physicochemical and in vitro activity data package

Docking and binding mode analysis using reported functional data

• [1] BindingDB BDBM50025213 / CHEMBL3330648. EC50: 150 nM (DAT release), 37 nM (SERT release). Also BindingDB BDBM50292446: IC50: 16,500 nM (DAT uptake inhibition). Curated by ChEMBL. View Source
• [2] Sildrug/ECBD Database. EOS103341. clogP: 0.76; tPSA: 35.25; MW: 129.20. BindingDB BDBM50453928 (N-methyl analog) and BDBM50292446 (N-butyl analog). View Source